Cas no 1260113-12-9 (3-(Cyclopentylmethoxy)benzoic acid)

3-(Cyclopentylmethoxy)benzoic acid is a benzoic acid derivative featuring a cyclopentylmethoxy substituent at the meta-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile functional groups, which allow for further derivatization. The cyclopentyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. Its carboxylic acid group enables easy conversion to esters, amides, or other derivatives, making it a valuable intermediate in medicinal chemistry. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for use in drug discovery and material science applications.
3-(Cyclopentylmethoxy)benzoic acid structure
1260113-12-9 structure
Product Name:3-(Cyclopentylmethoxy)benzoic acid
CAS No:1260113-12-9
MF:C13H16O3
MW:220.264344215393
CID:5158281
Update Time:2025-05-24

3-(Cyclopentylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(cyclopentylmethoxy)benzoic acid
    • 3-(Cyclopentylmethoxy)benzoic acid
    • Inchi: 1S/C13H16O3/c14-13(15)11-6-3-7-12(8-11)16-9-10-4-1-2-5-10/h3,6-8,10H,1-2,4-5,9H2,(H,14,15)
    • InChI Key: GFBOKOBMMMMMQO-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C(=O)O)C=1)CC1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 233
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.5

3-(Cyclopentylmethoxy)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM562675-1g
3-(Cyclopentylmethoxy)benzoic acid
1260113-12-9 95%+
1g
$*** 2023-03-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1164835-1g
3-(Cyclopentylmethoxy)benzoic acid
1260113-12-9 98%
1g
¥5571.00 2024-08-09

Additional information on 3-(Cyclopentylmethoxy)benzoic acid

Comprehensive Overview of 3-(Cyclopentylmethoxy)benzoic acid (CAS No. 1260113-12-9): Properties, Applications, and Industry Insights

3-(Cyclopentylmethoxy)benzoic acid (CAS No. 1260113-12-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This benzoic acid derivative incorporates a cyclopentylmethoxy moiety, which enhances its potential as a building block for drug discovery and material science applications. The compound's molecular formula, C13H16O3, and moderate lipophilicity make it particularly valuable for designing bioactive molecules with improved membrane permeability.

Recent studies highlight the growing demand for functionalized benzoic acids like 3-(Cyclopentylmethoxy)benzoic acid in medicinal chemistry. Researchers are exploring its role as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) analogs and metabolic modulators, aligning with current trends in personalized medicine. The cyclopentyl group contributes to conformational restriction, a property increasingly sought after in GPCR-targeted therapeutics – a hot topic in 2024 drug development circles.

From a synthetic chemistry perspective, CAS 1260113-12-9 demonstrates interesting reactivity patterns. The electron-withdrawing effect of the carboxyl group combined with the ether linkage creates distinct sites for nucleophilic aromatic substitution and esterification reactions. These characteristics answer frequent search queries about "modifying benzoic acid scaffolds" and "introducing alicyclic groups into aromatic systems." Analytical data shows the compound typically appears as a white to off-white crystalline powder with a melting point range of 98-102°C, suitable for various formulation applications.

The compound's stability profile makes it valuable for high-throughput screening libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration. Chromatographic studies reveal excellent HPLC purity (>98%) in standard preparations, meeting stringent requirements for preclinical research. Notably, the logP value of approximately 2.8 positions this molecule within the optimal range for blood-brain barrier penetration – a key consideration in central nervous system drug design.

Emerging applications extend to material science, where researchers are investigating its potential as a monomer for specialty polymers. The rigid-flexible balance imparted by the cyclopentyl and benzoic acid groups shows promise for creating materials with tailored thermal and mechanical properties. This aligns with growing market interest in "smart polymer precursors" and "bio-based performance materials."

Quality control protocols for 3-(Cyclopentylmethoxy)benzoic acid typically involve a combination of FT-IR spectroscopy (characteristic carbonyl stretch at 1680-1720 cm-1), NMR analysis (distinct aromatic proton patterns between δ 7.3-8.1 ppm), and mass spectrometry (parent ion peak at m/z 220). These analytical markers help address common purchaser concerns about compound verification and batch-to-batch consistency.

Storage recommendations for CAS 1260113-12-9 emphasize protection from moisture and oxidation, with optimal conditions being airtight containers under inert gas at 2-8°C. Such handling protocols respond to frequent searches about "benzoic acid derivative stability" and "long-term storage of functionalized aromatics." The compound's shelf life typically exceeds 24 months when properly stored, making it practical for inventory management.

From a regulatory standpoint, 3-(Cyclopentylmethoxy)benzoic acid currently falls under general chemical classification, though users should monitor evolving REACH compliance requirements. The absence of mutagenic alerts in computational toxicology screenings (e.g., AMES test predictions) enhances its attractiveness for further development. This information directly addresses common regulatory queries in research chemical procurement.

The synthesis route typically involves Williamson ether synthesis between 3-hydroxybenzoic acid and cyclopentylmethyl bromide, followed by careful purification – a process frequently searched by organic chemists. Yield optimization strategies often focus on phase-transfer catalysis and controlled temperature conditions, with published procedures achieving >75% isolated yield in optimized conditions.

Market analysis indicates rising interest in 1260113-12-9 from contract research organizations and academic institutions, particularly those focusing on fragment-based drug discovery. The compound's molecular weight (220.26 g/mol) and hydrogen bond acceptors (3) fit well within preferred ranges for lead compound development, explaining its inclusion in several commercial pharmacophore libraries.

Environmental fate studies suggest 3-(Cyclopentylmethoxy)benzoic acid undergoes moderate biodegradation in standard OECD tests, with photodegradation playing a significant role in aquatic environments. These findings respond to increasing search trends about "green chemistry metrics" and "benign by design" approaches in specialty chemical development.

Future research directions likely include exploring its metal-chelating properties (given the carboxyl and ether functionalities) and potential in co-crystal engineering – two rapidly growing areas that appear frequently in recent patent applications. The compound's balanced amphiphilicity also makes it interesting for supramolecular chemistry applications, particularly in host-guest systems design.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.